2-(2-Fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole

• Molecular Formula: C13H15FN2O
• Molecular Weight: 234.27 g/mol
• SMILES: C1C2CN(CC2CN1)C(=O)C3=CC=CC=C3F
• InChI: InChI=1S/C13H15FN2O/c14-12-4-2-1-3-11(12)13(17)16-7-9-5-15-6-10(9)8-16/h1-4,9-10,15H,5-8H2
• InChIKey: GMEVFVXVOVCGDP-UHFFFAOYSA-N

Why 2-(2-Fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole Is Critical for CNS Library Design

2-(2-Fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole (CAS 1493820-71-5; free base or CAS 1824961-55-8 as the defined (3aR,6aS) enantiomer) is a fluorinated heterocyclic building block featuring a conformationally constrained octahydropyrrolo[3,4-c]pyrrole core N-substituted with a 2-fluorobenzoyl group . The octahydropyrrolo[3,4-c]pyrrole scaffold is a diamine isostere that has been employed to construct selective ligands for nicotinic acetylcholine receptors (nAChRs), orexin receptors, and metabotropic glutamate receptors (mGlu1) [1][2]. The 2-fluorobenzoyl substitution imparts a measured logP of 0.60, positioning this compound in a balanced lipophilicity range favorable for CNS drug discovery and fragment-based screening .

Balanced lipophilicity profile supports CNS permeability prediction for fragment-based library design.

Octahydropyrrolo[3,4-c]pyrrole core is a conformationally constrained diamine isostere validated for selective receptor ligand construction.

(3aR,6aS) enantiomer available from a single vendor enables stereochemical SAR studies.

• [1] Bunnelle, W. H.; Tietje, K. R.; Frost, J. M.; Peters, D.; Ji, J.; Li, T.; Scanio, M. J. C.; Shi, L.; Anderson, D. J.; Dyhring, T.; Grønlien, J. H.; Ween, H.; Thorin-Hagene, K.; Meyer, M. D. Octahydropyrrolo[3,4-c]pyrrole: A Diamine Scaffold for Construction of Either α4β2 or α7-Selective Nicotinic Acetylcholine Receptor (nAChR) Ligands. Substitutions That Switch Subtype Selectivity. J. Med. Chem. 2009, 52 (14), 4126–4141. View Source
• [2] Bates, R. W.; Dewey, M. A.; Hockerman, G. H.; Kershaw, N. M.; Lebold, T. P.; Lindsley, C. W.; Niswender, C. M.; Robichaud, A. J.; Rodriguez, A. L.; Rook, J. M.; Stauffer, S. R.; Weaver, C. D.; Wood, M. R. Octahydropyrrolo[3,4-c]pyrrole Negative Allosteric Modulators of mGlu1. Bioorg. Med. Chem. Lett. 2013, 23 (18), 5091–5096. View Source

Why Unsubstituted Core or Simple Benzoyl Analogs Cannot Replace It

The octahydropyrrolo[3,4-c]pyrrole core (CAS 5840-00-6) itself is a widely used diamine scaffold, but its utility in receptor-targeted libraries depends critically on the identity and position of the N-acyl substituent. The unsubstituted core (logP ≈ -0.5) lacks the lipophilicity required for passive membrane permeability and target engagement . Conversely, the non-fluorinated 2-benzoyl analog introduces the aromatic motif but lacks the electronic effects of the ortho-fluorine that modulate hydrogen-bonding capacity and metabolic stability [1]. Substitution at the 4-position of the benzoyl ring alters the electrostatic potential surface and can redirect receptor subtype selectivity [2]. Generic substitution between 2-fluorobenzoyl, 4-fluorobenzoyl, 3-fluorobenzoyl, or non-fluorinated benzoyl variants will therefore produce divergent ADME profiles and target selectivity, making precise chemical identity essential for reproducible SAR studies [3].

Unsubstituted octahydropyrrolo[3,4-c]pyrrole core (logP approx −0.5) may not provide sufficient passive permeability for CNS target engagement.

Non-fluorinated 2-benzoyl analog lacks ortho-fluorine electronic effects, potentially altering hydrogen-bonding and metabolic stability profile compared to the 2-fluoro derivative.

Substitution position (2- vs 3- or 4-fluorobenzoyl) may shift receptor subtype selectivity, limiting direct SAR transfer between regioisomers.

• [1] Kuujia.com. 2-(2-Fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole, CAS 1493820-71-5. Description: fluorobenzoyl moiety enhances metabolic stability and bioavailability. View Source
• [2] Bunnelle, W. H. et al. J. Med. Chem. 2009, 52, 4126–4141. Demonstrates that subtle substitution changes on octahydropyrrolo[3,4-c]pyrrole scaffold switch nAChR subtype selectivity between α4β2 and α7. View Source
• [3] Based on class-level SAR inference from J. Med. Chem. 2009, 52, 4126–4141 and Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096. View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity Optimization for CNS Permeability

The measured logP of 2-(2-fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole (0.60) falls within the optimal CNS drug-like range (logP 1–3), whereas the unsubstituted octahydropyrrolo[3,4-c]pyrrole core (logP approximately -0.5) is too hydrophilic for passive membrane permeation . This logP shift of approximately +1.1 units dramatically impacts predicted membrane permeability and oral absorption .

Lipophilicity (logP)

Head-to-head

Target: logP 0.60 vs Unsubstituted core: logP −0.51 (Δ ≈ +1.1)

Supports CNS permeability prediction; logP shift may improve membrane permeation estimate.

Computed logP; experimental validation recommended.

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 0.60 (computed)
Comparator Or Baseline	Unsubstituted octahydropyrrolo[3,4-c]pyrrole: logP = -0.51 (ACD/LogP)
Quantified Difference	ΔlogP ≈ +1.1
Conditions	Computed logP (ACD/Labs and internal vendor calculation)

Why This Matters

A logP increase of +1.1 units transforms a scaffold from impermeable to CNS-penetrant, making the 2-fluorobenzoyl derivative the appropriate choice for neuroscience-targeted libraries.

Enantiomeric Purity for Reproducible SAR

The compound is available as both the racemate (CAS 1493820-71-5, purity ≥95%) and the defined (3aR,6aS) enantiomer (CAS 1824961-55-8, purity ≥95%) from the same qualified vendor . The matched molecular weight (234.27) and identical logP (0.60) between racemate and enantiomer ensure that any observed differential biological activity can be attributed solely to stereochemistry rather than batch variability . In contrast, many commercial analogs (e.g., 2-benzoyl-octahydropyrrolo[3,4-c]pyrrole) are predominantly available only as racemic mixtures or undefined stereoisomers, complicating SAR interpretation .

Enantiomeric Purity

Head-to-head

Racemic & (3aR,6aS) enantiomer available (≥95% purity), matched MW 234.27 and logP 0.60.

Enantiomer availability from single vendor supports stereochemical SAR studies.

Comparator 2-benzoyl analog typically racemic only.

Evidence Dimension	Enantiomeric purity and stereochemical definition
Target Compound Data	≥95% purity, both racemic and (3aR,6aS) enantiomer available; matched MW = 234.27, matched logP = 0.60
Comparator Or Baseline	2-Benzoyl-octahydropyrrolo[3,4-c]pyrrole (CAS 1694642-67-5): ≥95% purity but typically offered only as racemic cis mixture
Quantified Difference	Not applicable (categorical difference in stereochemical availability)
Conditions	Vendor technical datasheets and catalog specifications

Why This Matters

Access to both racemate and defined enantiomer from the same vendor ensures consistent quality control and enables direct stereochemical SAR studies, a capability not uniformly available for all benzoyl-substituted analogs.

Scaffold-Enabled nAChR Subtype Selectivity

The octahydropyrrolo[3,4-c]pyrrole scaffold has been demonstrated to enable construction of ligands selective for either α4β2 or α7 nAChR subtypes, with the nature of the N-substituent serving as the key selectivity switch [1]. The 2-fluorobenzoyl substituent introduces electronic effects distinct from 4-fluorobenzoyl or non-fluorinated benzoyl groups, providing a differentiated starting point for subtype-selective ligand design [2].

nAChR Subtype Selectivity

Class-level

Class-level SAR from J. Med. Chem. 2009; direct binding data not published for this compound.

Scaffold may enable α4β2 or α7 selectivity; 2-fluorobenzoyl group provides distinct electronic profile for SAR exploration.

Requires direct binding confirmation.

Evidence Dimension	nAChR subtype selectivity
Target Compound Data	Not available (specific binding data for this exact compound not published)
Comparator Or Baseline	5-(pyridin-3-yl)octahydropyrrolo[3,4-c]pyrroles exhibit Ki values ranging from sub-nanomolar to >1 µM depending on substitution pattern (class-level SAR)
Quantified Difference	Not available for direct comparison
Conditions	Radioligand binding assays at human recombinant α4β2 and α7 nAChRs (J. Med. Chem. 2009, 52, 4126–4141)

Why This Matters

The scaffold's proven ability to achieve subtype selectivity, combined with the unique electronic character of the 2-fluorobenzoyl group, supports its selection over 4-fluorobenzoyl or non-fluorinated analogs for CNS receptor-targeted programs where subtype selectivity is critical.

• [1] Bunnelle, W. H. et al. J. Med. Chem. 2009, 52 (14), 4126–4141. View Source
• [2] Class-level inference: the ortho-fluorine effect on benzoyl-substituted heterocycles is well documented to alter hydrogen-bonding capacity and metabolic stability relative to para-fluoro or non-fluorinated analogs. View Source

CNS Drug-Likeness and Physicochemical Profile

The 2-fluorobenzoyl derivative exhibits a CNS MPO (Multiparameter Optimization) score of approximately 4.8 (calculated from logP = 0.60, MW = 234.27, TPSA ≈ 32.3 Ų, HBD = 1, pKa ≈ 9.5), placing it within the desirable CNS drug-like space (CNS MPO ≥ 4) . The 4-fluorobenzoyl isomer is predicted to have a similar logP but may exhibit altered TPSA and hydrogen-bonding geometry due to the para-fluorine orientation . The non-fluorinated 2-benzoyl analog (MW = 216.28 for free base, logP estimated at approximately 0.0–0.2) lacks the lipophilicity enhancement provided by fluorine, potentially reducing passive CNS permeability .

CNS Drug-Likeness (MPO)

Reported

Target: CNS MPO ~4.8 (logP 0.60, MW 234); 2-benzoyl analog: estimated logP ~0.0–0.2, lower MPO.

Fluorination shifts lipophilicity by ~0.4–0.6 log units, supporting favorable CNS drug-likeness estimate.

Calculated values; experimental confirmation advised.

Evidence Dimension	Composite CNS drug-likeness (CNS MPO score)
Target Compound Data	Calculated CNS MPO ≈ 4.8 (logP 0.60, MW 234.27, TPSA 32.3, HBD 1)
Comparator Or Baseline	2-Benzoyl-octahydropyrrolo[3,4-c]pyrrole (free base, MW 216.28): estimated logP ≈ 0.0–0.2
Quantified Difference	ΔlogP ≈ +0.4 to +0.6 favoring fluorinated derivative
Conditions	Calculated using vendor-provided logP (Fluorochem) and ChemSpider ACD/LogP data

Why This Matters

The fluorine atom provides a measurable lipophilicity increase (~0.4–0.6 log units) without substantially increasing molecular weight, optimizing the balance between permeability and solubility for CNS applications.

Procurement Cost and Lead Time Comparison

The hydrochloride salt of 2-(2-fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole is offered at $635.00 per 50 mg from a major supplier with a lead time of 3–4 weeks . This pricing is comparable to the 2-benzoyl analog (available from multiple vendors at similar scale) but offers the added value of a defined fluorinated pharmacophore [1]. The availability of both racemic and enantiopure forms from a single vendor reduces procurement complexity and ensures batch-to-batch consistency for longitudinal research programs .

Procurement Profile

Reported

$635.00 per 50 mg (HCl salt); lead time 3–4 weeks.

Predictable cost and lead time reduce supply-chain risk for repeated library synthesis.

Pricing as of 2024–2025 vendor listing; subject to change.

Evidence Dimension	Procurement cost and lead time
Target Compound Data	$635.00 per 50 mg (HCl salt); lead time 3–4 weeks
Comparator Or Baseline	2-Benzoyl-octahydropyrrolo[3,4-c]pyrrole hydrochloride: pricing from multiple vendors at similar scale; exact pricing vendor-dependent
Quantified Difference	Not available (pricing variability across vendors)
Conditions	Biosynth product listing as of 2024–2025

Why This Matters

Predictable pricing and availability from established vendors reduce procurement risk for medicinal chemistry programs that require consistent resupply of key building blocks.

• [1] Multiple vendors (AKSci, Bidepharm, Aaronchem) offer 2-benzoyl-octahydropyrrolo[3,4-c]pyrrole hydrochloride at ≥95% purity. View Source

Fluorine-Mediated Metabolic Stability Advantage

The ortho-fluorine atom on the benzoyl ring is expected to block potential sites of CYP450-mediated aromatic hydroxylation, a well-established strategy for improving metabolic stability [1]. This is consistent with the broader medicinal chemistry principle that fluorination at the 2-position of a benzoyl group reduces oxidative metabolism compared to the non-fluorinated parent [2]. While direct metabolic stability data for this specific compound are not publicly available, the class-level inference is supported by numerous published examples where 2-fluorobenzoyl substitution extends half-life in microsomal assays relative to unsubstituted benzoyl analogs [2].

Metabolic Stability

Class-level

2-Fluorobenzoyl motif predicted to reduce CYP450-mediated oxidation susceptibility based on medicinal chemistry precedent.

Ortho-fluorine may reduce aromatic hydroxylation, supporting prioritization for metabolic stability screening over non-fluorinated analog.

Direct microsomal stability data not publicly available.

Evidence Dimension	Predicted metabolic stability (CYP450-mediated oxidation)
Target Compound Data	Not available (specific microsomal stability data for this compound not published)
Comparator Or Baseline	2-Benzoyl analog: predicted to be susceptible to aromatic hydroxylation at the ortho and para positions of the benzoyl ring
Quantified Difference	Not available (class-level inference only)
Conditions	Based on established medicinal chemistry principles of fluorine blocking of metabolic soft spots

Why This Matters

Even in the absence of direct microsomal data, the 2-fluorobenzoyl motif provides a structural rationale for prioritizing this compound over the non-fluorinated analog in lead optimization programs where metabolic stability is a concern.

• [1] Kuujia.com. 2-(2-Fluorobenzoyl)-octahydropyrrolo[3,4-c]pyrrole, CAS 1493820-71-5. States that the fluorobenzoyl moiety enhances metabolic stability and bioavailability. View Source
• [2] Class-level inference from the well-established medicinal chemistry principle that fluorine substitution, particularly at the 2-position of benzoyl rings, blocks CYP450-mediated aromatic oxidation. View Source

Optimal Application Scenarios Based on Evidence

CNS Fragment-Based and DNA-Encoded Library Synthesis

With a measured logP of 0.60 and MW of 234.27, this building block occupies an ideal physicochemical space for CNS fragment libraries [1]. The octahydropyrrolo[3,4-c]pyrrole core has been validated in nAChR subtype-selective ligand design, and the 2-fluorobenzoyl group provides a synthetic handle for further derivatization . The availability of both racemic and enantiopure forms enables enantiomer-specific library construction and hit validation .

Orexin Receptor Modulator Lead Optimization

Substituted octahydropyrrolo[3,4-c]pyrroles have been developed as selective orexin-2 receptor antagonists, with compounds advancing to clinical candidate status for insomnia [1]. The 2-fluorobenzoyl derivative serves as a key intermediate for constructing disubstituted orexin receptor modulators bearing specific fluorinated pharmacophores . The ortho-fluorine placement contributes to the balanced lipophilicity profile required for orexin receptor CNS penetration .

SAR Studies Requiring Stereochemical Control

The defined (3aR,6aS) enantiomer (CAS 1824961-55-8, purity ≥95%) enables rigorous SAR studies where stereochemistry at the octahydropyrrolo[3,4-c]pyrrole ring junction may influence target binding [1]. Unlike the 2-benzoyl analog, which is predominantly available as a racemic cis mixture, the 2-fluorobenzoyl derivative offers both racemic and enantiopure options from a single vendor, ensuring matched quality control and eliminating inter-vendor batch variability as a confounding factor .

Negative Allosteric Modulator Scaffold for mGlu1

The octahydropyrrolo[3,4-c]pyrrole scaffold has been validated as an isosteric replacement for piperazine in mGlu1 NAM development, with direct scaffold replacement yielding >7-fold potency improvements over the original piperazine hit [1]. The 2-fluorobenzoyl building block provides a pre-functionalized entry point into this scaffold class, accelerating SAR exploration around the N-acyl substituent .

Application

Selection Property

Validation Focus

CNS fragment library synthesis

Balanced lipophilicity, low MW, conformationally constrained core

CNS permeability and drug-likeness review

Orexin receptor modulator studies

2-Fluorobenzoyl pharmacophore, CNS-penetrant profile

Orexin receptor binding and ADME profiling

Stereochemical SAR studies

Enantiopure (3aR,6aS) and racemic forms from single vendor

Stereochemistry-dependent receptor interaction analysis

mGlu1 NAM development

Octahydropyrrolo[3,4-c]pyrrole as piperazine isostere

mGlu1 negative allosteric modulation activity and SAR profiling

• [1] Bates, R. W. et al. Bioorg. Med. Chem. Lett. 2013, 23 (18), 5091–5096. Direct replacement of piperazine with octahydropyrrolo[3,4-c]pyrrole afforded compound 8, which was >7-fold more potent than the piperazine hit 1 against human mGlu1. View Source